Cas no 2138069-36-8 (ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate
• CAS No: 2138069-36-8
• MF: C₈H₁₂FN₃O₃
• MW: 217.197585105896
• CID: 6138462
• PubChem ID: 165492222
• Update Time: 2025-06-11

ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1152946
• 2138069-36-8
• ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C8H12FN3O3/c1-2-15-8(14)6-5(9)7(10)12(11-6)3-4-13/h13H,2-4,10H2,1H3
• InChI Key： UWWCCNXOSVPSPK-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=NN(C=1N)CCO

Computed Properties

• Exact Mass: 217.08626942g/mol
• Monoisotopic Mass: 217.08626942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Ethyl 5-Amino-4-Fluoro-1-(2-Hydroxyethyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2138069-36-8)

Ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2138069-36-8) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities. The presence of both amino and hydroxyethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its applications due to the growing demand for fluorinated compounds in drug discovery and material science.

In recent years, the scientific community has shown increasing interest in pyrazole derivatives due to their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a fluoro substituent in the pyrazole ring enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. The ethyl carboxylate moiety further contributes to its reactivity, allowing for easy derivatization. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles.

The synthesis of ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising popularity of green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward sustainable chemical manufacturing.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, particularly in the development of novel pesticides and herbicides. The fluoro and amino groups can interact with biological targets in pests, offering a mechanism of action distinct from traditional agrochemicals. This is especially relevant as the agricultural sector faces challenges like pest resistance and environmental regulations. Researchers are investigating whether ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate could contribute to next-generation crop protection solutions.

From a commercial perspective, the demand for specialty chemicals like this pyrazole derivative is driven by the expanding pharmaceutical and agrochemical markets. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet client needs. Its CAS number 2138069-36-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. As the industry moves toward digital transformation, platforms leveraging AI-driven chemical search tools are making it easier for researchers to access such niche compounds.

In conclusion, ethyl 5-amino-4-fluoro-1-(2-hydroxyethyl)-1H-pyrazole-3-carboxylate represents a promising area of research at the intersection of medicinal chemistry and material science. Its unique structural features and potential applications align with contemporary scientific and industrial priorities, including drug development, sustainable agriculture, and green synthesis. As studies continue to uncover its full potential, this compound is likely to gain further attention in both academic and commercial spheres.